Cas no 313666-15-8 (1H-Indole-6-methanol,2,3-dihydro-4-methyl-1-[(4-methylphenyl)sulfonyl]-)

• Product Name: 1H-Indole-6-methanol,2,3-dihydro-4-methyl-1-[(4-methylphenyl)sulfonyl]-
• CAS No: 313666-15-8
• MF: C₁₇H₁₉NO₃S
• MW: 317.402663469315
• CID: 1447078
• Update Time: 2024-08-25

1H-Indole-6-methanol,2,3-dihydro-4-methyl-1-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-6-methanol,2,3-dihydro-4-methyl-1-[(4-methylphenyl)sulfonyl]-
• 1H-Indole-6-methanol, 2,3-dihydro-4-methyl-1-[(4-methylphenyl)sulfonyl]-

• Inchi： 1S/C17H19NO3S/c1-12-3-5-15(6-4-12)22(20,21)18-8-7-16-13(2)9-14(11-19)10-17(16)18/h3-6,9-10,19H,7-8,11H2,1-2H3
• InChI Key： BDUZPYIMWRIYEO-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(C)C=C2)(=O)=O)C2=C(C(C)=CC(CO)=C2)CC1

Computed Properties

• Exact Mass: 317.10867

Experimental Properties

• Density: 1.305±0.06 g/cm3(Predicted)
• Boiling Point: 533.0±60.0 °C(Predicted)
• PSA: 57.61
• pka: 14.42±0.10(Predicted)